(4Ar,6R,7R,7aS)-6-(6-aminopurin-9-yl)-2-hydroxy-2-sulfanyl-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-2-ium-7-ol

• CAS No.: 73208-40-9
• Product Name: (4Ar,6R,7R,7aS)-6-(6-aminopurin-9-yl)-2-hydroxy-2-sulfanyl-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-2-ium-7-ol
• Molecular Formula: C10H13N5O5PS+
• Molecular Weight: 346.28 g/mol
• IUPAC Name: (4aR,6R,7R,7aS)-6-(6-aminopurin-9-yl)-2-hydroxy-2-sulfanyl-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-2-ium-7-ol
• Standard InChI: InChI=1S/C10H13N5O5PS/c11-8-5-9(13-2-12-8)15(3-14-5)10-6(16)7-4(19-10)1-18-21(17,22)20-7/h2-4,6-7,10,16-17,22H,1H2,(H2,11,12,13)/q+1/t4-,6-,7-,10-,21?/m1/s1
• Standard InChIKey: OXIPZMKSNMRTIV-NVGWRVNNSA-N
• Isomeric SMILES: CCN(CC)CC.C1[C@@H]2[C@H]([C@H]([C@@H](O2)N3C=NC4=C(N=CN=C43)N)O)OP(=S)(O1)O
• SMILES: C1C2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)O[P+](O1)(O)S
• Canonical SMILES: CCN(CC)CC.C1C2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)OP(=S)(O1)O
• Synonyms: (2S,4aR,6R,7R,7aS)-6-(6-amino-9H-purin-9-yl)-2,7-dihydroxytetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinine 2-sulfide compound with triethylamine (1:1)
• PubChem Compound: 6336472
• Last Modified: Nov 11 2021